Cas no 871352-94-2 (Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)-)

• Product Name: Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)-
• CAS No: 871352-94-2
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• MDL: MFCD22033634
• CID: 4270251
• PubChem ID: 57448062
• Update Time: 2025-08-04

Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)-
• 1-Bromo-2-methyl-3-(methylsulfonyl)benzene
• 1-BROMO-2-METHYL-3-(METHYLSULFONYL)-BENZENE
• 871352-94-2
• AC7031
• FOTWJWSTPVURRL-UHFFFAOYSA-N
• AKOS022678914
• MFCD22033634
• SCHEMBL2779909
• SY129462

• MDL： MFCD22033634
• Inchi： 1S/C8H9BrO2S/c1-6-7(9)4-3-5-8(6)12(2,10)11/h3-5H,1-2H3
• InChI Key： FOTWJWSTPVURRL-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(S(C)(=O)=O)=C1C

Computed Properties

• Exact Mass: 247.95066Da
• Monoisotopic Mass: 247.95066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Additional information on Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)-

Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)- (CAS No. 871352-94-2): An Overview of a Versatile Compound in Modern Chemistry

Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)- (CAS No. 871352-94-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its aromatic ring with specific functional groups, offers a wide range of applications and potential uses in various scientific and industrial domains.

The molecular structure of Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)- is particularly noteworthy. The presence of a bromine atom at the 1-position, a methyl group at the 2-position, and a methylsulfonyl group at the 3-position imparts distinct chemical properties to the molecule. These functional groups contribute to its reactivity and stability, making it an attractive candidate for various chemical reactions and synthetic processes.

In the realm of organic synthesis, Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)- serves as a valuable building block for the synthesis of more complex molecules. Its bromine substituent can be readily utilized in cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, to introduce a variety of functional groups onto the aromatic ring. This versatility makes it an essential reagent in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent research has highlighted the potential of Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)- in medicinal chemistry. Studies have shown that compounds derived from this structure exhibit promising biological activities. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anti-cancer properties. The methylsulfonyl group, in particular, has been found to enhance the bioavailability and efficacy of these derivatives.

In materials science, Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)- has found applications in the development of advanced materials. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Researchers have explored its use in conjugated polymers and small molecules for organic field-effect transistors (OFETs) and organic solar cells (OSCs). The ability to fine-tune its electronic properties through chemical modification further expands its potential in these areas.

The environmental impact of chemical compounds is an increasingly important consideration in modern chemistry. Studies on the environmental fate and toxicity of Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)- have shown that it exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer alternative to some traditional aromatic compounds in industrial processes.

In conclusion, Benzene, 1-bromo-2-methyl-3-(methylsulfonyl)- (CAS No. 871352-94-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing the frontiers of chemistry.